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Compound of Interest

Compound Name: TDI-11055

Cat. No.: B12363261

Disclaimer: No Safety Data Sheet (SDS) with specific disposal instructions for TDI-11055 was
found in the public domain. The following procedures are based on general best practices for
the disposal of research-grade, bioactive small molecules. Researchers, scientists, and drug
development professionals must consult their institution's Environmental Health and Safety
(EHS) department for specific guidance and to ensure compliance with all applicable local,
state, and federal regulations.

l. Immediate Safety and Handling Considerations

Proper handling of TDI-11055 is crucial to minimize exposure and ensure a safe laboratory
environment. Personal Protective Equipment (PPE) should be worn at all times when handling
this compound.

Key Handling and Disposal Parameters
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Parameter Guideline Source
Personal Protective Equipment  Nitrile gloves, safety glasses, General Laboratory Best
(PPE) lab coat Practices

Compatible with Dimethyl
) ] Sulfoxide (DMSOQO) and the
Waste Container Material ) ) [1]
compound (e.g., High-Density

Polyethylene - HDPE)

"Hazardous Waste," chemical
Waste Labeling name (TDI-11055), [2][3]

concentration, and date

In a designated, well-ventilated
satellite accumulation area,

Storage of Waste ) ) [2][3]
away from incompatible

materials

] Do not fill waste containers
Container Fullness _ [4]
beyond 90% capacity.

Triple rinse with a suitable
Empty Original Containers solvent; the rinsate must be [1]

collected as hazardous waste.

Il. Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the disposal of TDI-11055, from initial
waste generation to final pickup by trained EHS personnel.

Experimental Protocol: Disposal of TDI-11055 Waste
e Segregation of Waste:

o Collect all waste containing TDI-11055, including unused solutions, contaminated labware
(e.g., pipette tips, tubes), and PPE, in a dedicated and clearly labeled hazardous waste
container.[2]
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o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.[3]

o Container Management:

o Use a waste container made of a material compatible with the solvent used to dissolve
TDI-11055 (commonly DMSO).[1]

o Ensure the container has a tightly sealing lid to prevent evaporation and spills.[2] The
container must be kept closed except when adding waste.[3][5]

e Labeling of Waste Container:
o Affix a "Hazardous Waste" label to the container.[2]

o Clearly write the full chemical name "TDI-11055," the solvent used (e.g., DMSO), the
estimated concentration of the compound, and the date the waste was first added.[3]

o Storage of Waste Container:

o Store the waste container in a designated satellite accumulation area within the laboratory.

[3]

o Ensure the storage area is well-ventilated and away from heat sources or incompatible
chemicals.[2]

o Disposal of Empty Original Containers:

o The original container of TDI-11055 must be triple rinsed with a solvent capable of
removing the compound (e.g., DMSO or ethanol).[1]

o Collect the rinsate as hazardous waste in your designated TDI-11055 waste container.[5]

o After triple rinsing, deface the label on the empty container before disposing of it as
regular solid waste, as per institutional policy.[5]

e Arranging for Waste Pickup:
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o Once the waste container is nearly full (not exceeding 90% capacity), schedule a pickup
with your institution's EHS department.[4]

o Follow all institutional procedures for waste pickup requests.

lll. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of TDI-11055.
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Caption: Workflow for the safe disposal of TDI-11055 waste in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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